Cas no 1373029-16-3 (tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 1373029-16-3
• MF: C₁₂H₂₂N₂O₂S
• MW: 258.380281925201
• CID: 4591907
• Update Time: 2025-11-06

tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 8-(Aminomethyl)-5-Thia-2-Azaspiro[3.4]Octane-2-Carboxylate(WX101022)
• Tert-Butyl 8-(Aminomethyl)-5-Thia-2-Azaspiro[3.4]Octane-2-Carboxylate
• tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C12H22N2O2S/c1-11(2,3)16-10(15)14-7-12(8-14)9(6-13)4-5-17-12/h9H,4-8,13H2,1-3H3
• InChI Key： FESIDJZUOJCDIL-UHFFFAOYSA-N
• SMILES： C1C2(C(CN)CCS2)CN1C(OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate

Comprehensive Overview of tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 1373029-16-3)

tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 1373029-16-3) is a structurally unique and highly versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and material science. This compound belongs to the class of spirocyclic compounds, which are known for their three-dimensional rigidity and ability to mimic bioactive conformations. The presence of both aminomethyl and tert-butyl carboxylate functional groups makes it a valuable intermediate for the synthesis of complex molecules, particularly in drug discovery and development.

The spiro[3.4]octane core of this compound is a key structural feature that contributes to its stability and conformational diversity. This scaffold is often explored in the design of protease inhibitors, kinase inhibitors, and other therapeutic agents targeting central nervous system (CNS) disorders. Researchers are particularly interested in its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to cross the blood-brain barrier (BBB). The 5-thia moiety further enhances its metabolic stability, making it a promising candidate for prolonged therapeutic effects.

In recent years, the demand for spirocyclic compounds like tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate has surged, driven by the growing interest in fragment-based drug design (FBDD) and scaffold hopping strategies. These approaches leverage the compound's rigid framework to optimize binding affinity and selectivity against biological targets. Additionally, its compatibility with click chemistry and other modern synthetic techniques has made it a favorite among chemists working on high-throughput screening (HTS) libraries.

From a synthetic perspective, the compound's tert-butyl carboxylate group serves as a protective moiety, allowing for selective deprotection under mild conditions. This feature is particularly advantageous in multi-step syntheses, where orthogonal protection strategies are required. The aminomethyl group, on the other hand, provides a handle for further functionalization, enabling the attachment of various pharmacophores or labeling agents. Such versatility has led to its use in the development of bioconjugates and imaging probes for diagnostic applications.

The compound's relevance extends beyond pharmaceuticals. In material science, its spirocyclic structure has been explored for the design of organic semiconductors and liquid crystals. The incorporation of sulfur (5-thia) enhances electronic properties, making it a candidate for optoelectronic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

As the scientific community continues to explore tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate, questions about its scalable synthesis, toxicity profile, and bioavailability remain areas of active investigation. Addressing these challenges will unlock its full potential in both academic and industrial settings. With its unique combination of structural features and functional groups, this compound is poised to play a pivotal role in the next generation of therapeutic and material innovations.